Monobenzyl Fosaprepitant

Specification

• CAS No.: 889852-02-2
• Molecular Formula: C30H28F7N4O6P
• Molecular Weight: 704.54
• IUPAC Name: [3-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-5-oxo-4H-1,2,4-triazol-1-yl]-phenylmethoxyphosphinic acid
• Standard InChI: InChI=1S/C30H28F7N4O6P/c1-18(21-13-22(29(32,33)34)15-23(14-21)30(35,36)37)47-27-26(20-7-9-24(31)10-8-20)40(11-12-45-27)16-25-38-28(42)41(39-25)48(43,44)46-17-19-5-3-2-4-6-19/h2-10,13-15,18,26-27H,11-12,16-17H2,1H3,(H,43,44)(H,38,39,42)/t18-,26+,27-/m1/s1
• SMILES: CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(N(CCO2)CC3=NN(C(=O)N3)P(=O)(O)OCC4=CC=CC=C4)C5=CC=C(C=C5)F

Introduction

Chemical Properties and Structure

Monobenzyl Fosaprepitant possesses specific chemical properties that make it valuable in pharmaceutical synthesis. Its detailed chemical profile is presented in Table 1.

Table 1: Chemical Properties of Monobenzyl Fosaprepitant

Property	Value
CAS Number	889852-02-2
Molecular Formula	C30H28F7N4O6P
Molecular Weight	704.54 g/mol
Physical Appearance	Yellow oil/solid
Purity Standard for Research	> 95%
Solubility	Soluble in organic solvents

The structural composition of Monobenzyl Fosaprepitant includes a phosphorylated derivative of the aprepitant backbone with one benzyl group attached to the phosphate moiety. This structure is critical for its function as an intermediate, as it allows for subsequent chemical modifications to produce the final active pharmaceutical ingredient.

Synthesis and Role in Fosaprepitant Production

Monobenzyl Fosaprepitant plays a pivotal role in the synthetic pathway leading to Fosaprepitant dimeglumine. The synthesis typically involves several key steps, with Monobenzyl Fosaprepitant serving as an important intermediate in this process.

Synthetic Pathway

The synthesis typically follows a multi-step process:

• Production of dibenzyl fosaprepitant from aprepitant through reaction with tetrabenzyl pyrophosphate in the presence of a base

• Conversion of dibenzyl fosaprepitant to monobenzyl fosaprepitant through selective hydrolysis

• Subsequent transformation of monobenzyl fosaprepitant to fosaprepitant through complete debenzylation

Research by Spes Pharmaceuticals, as documented in regulatory filings, indicates that the synthesis can be performed using various approaches, including catalytic hydrogenation methods.

Pharmaceutical Relevance

The pharmaceutical importance of Monobenzyl Fosaprepitant derives from its role in producing Fosaprepitant, which has demonstrated significant clinical benefits.

Clinical Applications of End Products

Fosaprepitant, produced from Monobenzyl Fosaprepitant, has shown remarkable efficacy in preventing CINV. Clinical trials have demonstrated that a single-day fosaprepitant regimen is effective in preventing CINV in patients receiving moderately emetogenic chemotherapy (MEC), regardless of cancer type.

A phase III, randomized, double-blind trial found that fosaprepitant resulted in significantly higher proportions of patients achieving complete response (defined as no vomiting or rescue medication use) in the delayed phase (25-120 hours after chemotherapy initiation).

Table 2: Complete Response Rates with Fosaprepitant in Clinical Trials

These clinical outcomes highlight the importance of efficient and high-purity synthesis of intermediates like Monobenzyl Fosaprepitant in producing effective antiemetic therapies.

Analytical Methods

Analytical methods for characterizing and determining the purity of Monobenzyl Fosaprepitant are critical for research and quality control purposes.

High-Performance Liquid Chromatography (HPLC) is the primary method used to assess the purity of Monobenzyl Fosaprepitant, with purity standards typically set at greater than 95% for research applications. Advanced analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry may also be employed to confirm structural characteristics.

Advancements in Synthetic Methods

Recent developments in the synthesis of Fosaprepitant have led to improved processes involving Monobenzyl Fosaprepitant.

A notable innovation involves the development of crystalline fosaprepitant dicyclohexylamine salt as a precursor, which offers improved stability and purification characteristics compared to traditional methods involving monobenzyl fosaprepitant.

The process described in patent literature details:

• Preparation of dibenzyl fosaprepitant from aprepitant

• Conversion to fosaprepitant DCHA salt (a crystalline, high melting point, stable solid)

• Treatment with acid to obtain fosaprepitant

• Reaction with N-methyl-D-glucamine to produce fosaprepitant dimeglumine

This approach reportedly produces fosaprepitant dimeglumine with HPLC purity greater than 99.0%, and in some cases exceeding 99.9%.

Comparative Analysis with Related Compounds

Monobenzyl Fosaprepitant can be compared with related compounds in the synthetic pathway to better understand its specific role and characteristics.

Table 3: Comparison of Related Compounds in Fosaprepitant Synthesis

Compound	Role in Synthesis	Stability Characteristics	Purification Challenges
Aprepitant	Starting material	Stable	Minimal
Dibenzyl Fosaprepitant	Initial phosphorylated intermediate	Unstable, prone to rapid conversion	Significant
Monobenzyl Fosaprepitant	Secondary intermediate	More stable than dibenzyl form	Moderate to significant
Fosaprepitant	Final active product	Poor stability	Challenging catalyst removal
Fosaprepitant DCHA salt	Alternative intermediate	High stability, crystalline	Minimal

This comparison highlights the unique position of Monobenzyl Fosaprepitant in the synthetic pathway and the advantages of newer approaches using alternative intermediates.